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For Researchers, Scientists, and Drug Development Professionals

Introduction

Secoaristolenedioic acid is a recently identified, novel sesquiterpenoid belonging to the rare
class of 8,9-secoaristolane compounds.[1][2] Isolated from the roots and rhizomes of the
traditional medicinal plant Nardostachys chinensis, this natural product presents a unique
chemical scaffold that is of significant interest to the fields of natural product chemistry,
chemical biology, and drug discovery.[1][2] This technical guide provides a detailed overview of
the chemical structure, physicochemical properties, and isolation of Secoaristolenedioic acid,
presenting the available data in a format amenable to researchers and drug development
professionals.

Chemical Structure and Properties

Secoaristolenedioic acid possesses a molecular formula of C15H2204, as determined by
high-resolution electrospray ionization mass spectrometry (HRESIMS).[1] The structure,
elucidated through extensive spectroscopic analysis, particularly 1D and 2D nuclear magnetic
resonance (NMR) spectroscopy, reveals a bicyclic system with two carboxylic acid
functionalities.

Table 1: Physicochemical Properties of Secoaristolenedioic Acid
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Property Value Reference
Molecular Formula C15H2204 [1]
Appearance White amorphous powder [1]
Optical Rotation [a]D25 -104.0 (c 0.20, MeOH) [1]

Table 2: 1H and 13C NMR Spectroscopic Data for Secoaristolenedioic Acid (in Pyridine-d5)
[1]

Position oC (ppm) OH (ppm), mult. (J in Hz)
1 135.1 6.96, t (3.7)

2 315 258, m

3 34.1 225 m

4 45.1 205, m

5 55.2 2.78, d (9.8)

6 29.8 1.85 m

7 41.9 235, m

8 178.2

9 175.9

10 148.9

11 1121 4.89,s;4.85,s
12 20.9 1.75,s

13 28.7 1.23,d (7.0)
14 15.9 0.95, d (7.0)
15 22.4 1.05, d (7.0)
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Experimental Protocols
Isolation of Secoaristolenedioic Acid

The following protocol outlines the methodology for the isolation of Secoaristolenedioic acid

from Nardostachys chinensis as described in the primary literature.[1]

Diagram 1: Experimental Workflow for the Isolation of Secoaristolenedioic Acid
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Caption: Isolation workflow for Secoaristolenedioic acid.
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Biological Activity and Signaling Pathways

As a recently discovered natural product, the biological activities and potential signaling
pathway interactions of Secoaristolenedioic acid have not yet been reported in the scientific
literature. The primary focus of the initial research was its isolation and structural elucidation.[1]
[2] Further studies are required to determine its pharmacological properties and potential
therapeutic applications.

Diagram 2: Logical Relationship for Future Investigation
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Caption: A logical workflow for investigating the bioactivity of Secoaristolenedioic acid.

Conclusion

Secoaristolenedioic acid represents a novel addition to the family of aristolane-type
sesquiterpenoids. Its unique 8,9-seco-rearranged skeleton provides a new scaffold for chemical
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synthesis and derivatization. While its biological activities remain to be explored, its origin from
a plant with a history in traditional medicine suggests that it may possess interesting
pharmacological properties. The detailed structural and isolation data provided herein serve as
a valuable resource for researchers interested in the further investigation and potential
development of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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